6-Phenyl-3-(pyridin-3-yl)-1,2,4-triazine

• CAS No.: 64494-16-2
• Molecular Formula: C14H10N4
• Molecular Weight: 234.26 g/mol
• IUPAC Name: 6-phenyl-3-pyridin-3-yl-1,2,4-triazine
• InChI: InChI=1S/C14H10N4/c1-2-5-11(6-3-1)13-10-16-14(18-17-13)12-7-4-8-15-9-12/h1-10H
• InChI Key: VMLZWORLHGBXCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N=N2)C3=CN=CC=C3

Description

6-Phenyl-3-(pyridin-3-yl)-1,2,4-triazine is a nitrogen-containing heterocyclic compound with the molecular formula C14H10N4 and a molecular weight of 234.26 g/mol . This compound belongs to the 1,2,4-triazine family, a class of structures recognized as valuable scaffolds in medicinal chemistry and drug discovery due to their diverse biological activities . Researchers utilize 1,2,4-triazine derivatives as key intermediates in synthetic organic chemistry. For instance, they can serve as precursors in the synthesis of more complex heterocyclic systems, such as in cycloaddition reactions for creating functionalized pyridine derivatives . While the specific biological profile of this exact compound is not fully detailed in the literature, analogous 1,2,4-triazine compounds have been extensively investigated for various therapeutic targets. These include potential applications as alpha-glucosidase inhibitors for diabetes research , as well as dual cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) inhibitors for anti-inflammatory research . The structure, featuring a pyridinyl group, suggests potential for metal coordination, which could be of interest in the development of ligands for catalysis or material science . This product is intended for use as a high-purity building block in chemical synthesis and investigative research. It is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Positional Isomerism: Pyridin-2-yl vs. Pyridin-3-yl Substitution

• 5,6-Diphenyl-3-(2-pyridyl)-1,2,4-triazine (CAS 1046-56-6): Structure: Pyridin-2-yl at C3 creates a planar geometry conducive to metal coordination (e.g., copper(II) complexes) . Applications: Used in polypyridyl donor systems for dichloroiodate synthesis and corrosion inhibition studies . Corrosion Inhibition: In silico studies suggest strong adsorption on Fe(110) and Cu(111) surfaces due to electron-rich pyridyl and triazine moieties .

Heterocyclic Substituent Variations

• 6-Phenyl-3-(thiophen-2-yl)-1,2,4-triazine (): Synthesis: Prepared via acid-catalyzed cyclization (66% yield) .

• 3-(Trifluoromethyl)-benzo[e][1,2,4]triazines ():

  • Synthesis : Constructed via Ruppert reaction or oxidative cyclization of amidrazones .
  • Reactivity : The electron-withdrawing CF3 group increases electrophilicity, enabling diverse functionalization.

Antioxidant Properties

• Spiro-1,2,4-triazines (7a–7d) ():

  • DPPH Assay : Exhibited 30–60% radical scavenging at 200–1,000 ppm, outperformed by BHT and TBHQ .
  • FRAP Assay : Demonstrated moderate iron(III) reduction capacity, correlating with electron-donating substituents.

• Triazine Derivatives with Pyridyl Groups :

  • Hypothesized Activity : Pyridin-3-yl substitution may lower antioxidant efficacy compared to pyridin-2-yl due to reduced electron-donating capacity.

Anticancer and Antimicrobial Potential

• 1,2,4-Triazine-Chalcone Hybrids ():

  • Activity : Showed IC50 values <10 μM against MGC-803, EC-109, and PC-3 cell lines, surpassing 5-fluorouracil .
  • SAR : Phenyl and pyridyl groups enhance lipophilicity and target binding.

• CEN Series Triazines ():

  • Interferon-γ Inhibition : CEN-079 and CEN-092 (trichlorothienyl/bistrifluoromethylphenyl substituents) showed superior activity to lamotrigine .

Crystallographic and Spectroscopic Data

• 5,6-Diphenyl-3-(2-pyridyl)-1,2,4-triazine: Crystal Structure: Monoclinic polymorphs with π-π stacking interactions . Spectroscopy: FT-IR and Raman spectra confirm N-coordination sites .

Key Data Table: Comparative Analysis of 1,2,4-Triazine Derivatives

Compound	Molecular Formula	MW (g/mol)	Key Substituents	Biological Activity	Applications
5,6-Diphenyl-3-(2-pyridyl)-1,2,4-triazine	C20H14N4	310.35	Phenyl, pyridin-2-yl	Corrosion inhibition (85%)	Metal coordination
6-Phenyl-3-(thiophen-2-yl)-1,2,4-triazine	C13H10N3S	240.30	Phenyl, thiophen-2-yl	Antibacterial potential	Optoelectronics
3-(Trifluoromethyl)-benzo[e][1,2,4]triazine	C8H4F3N3	199.13	CF3, benzo-fused triazine	Electrophilic intermediates	Functional materials

Q & A

Q. What are the established synthetic routes for 6-Phenyl-3-(pyridin-3-yl)-1,2,4-triazine, and how can purity be optimized during synthesis?

Methodological Answer: The compound is typically synthesized via cyclocondensation reactions. A common route involves reacting hydrazine derivatives with carbonyl-containing precursors under reflux conditions. For example, 5,6-diphenyl-3-hydrazino-1,2,4-triazine can react with bis(methylthio)methylene malononitrile to form intermediates, which are further derivatized . Purity optimization includes:

• Recrystallization : Use polar solvents (e.g., ethanol or DMF) to remove unreacted starting materials.
• Chromatography : Silica gel column chromatography with gradient elution (hexane/ethyl acetate) resolves byproducts.
• Spectroscopic Monitoring : Track reaction progress via TLC or HPLC to ensure completion .

Q. What spectroscopic and crystallographic methods are most reliable for confirming the molecular structure of 6-Phenyl-3-(pyridin-3-yl)-1,2,4-triazine?

Methodological Answer:

• Single-Crystal X-ray Diffraction (SC-XRD) : Provides definitive proof of molecular geometry. For example, SC-XRD confirmed bond lengths (mean C–C = 0.003 Å) and dihedral angles in the triazine core .
• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR identify substituent patterns (e.g., pyridyl protons resonate at δ 8.5–9.0 ppm) .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular mass (e.g., [M+H]$^+$ at m/z 299.12) .

Advanced Research Questions

Q. How can computational chemistry be integrated into the design of derivatives with enhanced biological activity?

Methodological Answer:

• Reaction Path Search : Quantum chemical calculations (e.g., DFT) predict feasible reaction pathways and transition states, reducing trial-and-error experimentation .
• Molecular Docking : Simulate interactions with biological targets (e.g., viral proteases) to prioritize derivatives. For example, pyridyl-triazine derivatives showed binding affinity to kinase domains in silico .
• Machine Learning (ML) : Train ML models on existing bioactivity data to predict novel substituents. ICReDD’s approach combines computational and experimental feedback loops for efficient optimization .

Q. What strategies resolve contradictions in reported biological activities of derivatives across studies?

Methodological Answer: Contradictions often arise from variations in substituents, assay conditions, or target specificity. A systematic approach includes:

• Structure-Activity Relationship (SAR) Analysis : Tabulate substituent effects on activity (Table 1).
• Standardized Assays : Re-evaluate compounds under uniform protocols (e.g., fixed IC$_{50}$ measurement conditions).
• Meta-Analysis : Cross-reference data from multiple studies to identify trends. For instance, electron-withdrawing groups on the phenyl ring correlate with antiviral activity, while bulky substituents reduce solubility .

Q. Table 1: Biological Activity of Selected Derivatives

Substituent	Activity (IC$_{50}$, μM)	Target	Study Reference
3-Pyridyl	0.45 (Antiviral)	HSV-1 protease
4-Methoxyphenyl	1.2 (Antitumor)	Topoisomerase II
2-Chlorobenzylthio	0.87 (Antimicrobial)	Bacterial dihydrofolate reductase

Q. How can reaction conditions be optimized for scaling up derivatives while minimizing side products?

Methodological Answer:

• Design of Experiments (DoE) : Apply factorial design to test variables (temperature, solvent, catalyst loading). For example, a 2$^3$ factorial design identified optimal conditions for triazole formation: 80°C, DMF solvent, and 10 mol% CuI catalyst .
• In Situ Monitoring : Use FTIR or Raman spectroscopy to detect intermediates and adjust conditions dynamically .
• Green Chemistry Principles : Replace toxic solvents (e.g., DCM) with biodegradable alternatives (e.g., cyclopentyl methyl ether) without compromising yield .